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Compound Name: L-(R)-valifenalate

Cat. No.: B1262803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

L-(R)-valifenalate, a key active ingredient in controlling devastating oomycete pathogens, is

available to researchers and growers in various formulations. The choice of formulation can

significantly impact handling, application, and ultimately, biological efficacy. This guide provides

a comparative overview of the two most common formulations of valifenalate: the modern

Water-Dispersible Granule (WDG) and the traditional Wettable Powder (WP).[1][2] While direct

comparative studies on L-(R)-valifenalate formulations are not extensively published, this

guide synthesizes known characteristics of these formulation types and presents illustrative

performance data based on typical differences observed in fungicide formulations.

At a Glance: WDG vs. WP Formulations
Water-dispersible granules (WDGs) represent a more advanced formulation technology

compared to wettable powders (WPs).[3] WDGs are essentially pre-granulated WPs, which

results in significantly reduced dustiness, improved handling, and easier mixing.[3] WPs, while

effective, can pose inhalation risks during handling and may exhibit poorer dispersion and

suspension characteristics in the spray tank.

Performance Metrics: A Comparative Analysis
The following tables summarize key performance indicators for WDG and WP formulations of

L-(R)-valifenalate. Please note: The quantitative data presented here is illustrative and based
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on general performance differences between these formulation types. Actual values may vary

depending on the specific composition of the inert ingredients in a commercial product.

Table 1: Physicochemical Properties
Property

L-(R)-valifenalate
WDG (Illustrative)

L-(R)-valifenalate
WP (Illustrative)

Test Method

Appearance
Dust-free, free-flowing

granules
Fine powder Visual Inspection

Suspensibility (%) > 90% > 80% CIPAC MT 184

Wet Sieve Test (%

retained)
< 1.0% < 2.0% CIPAC MT 185

Wettability (seconds) < 30 < 60 CIPAC MT 53.3

Persistent Foaming

(ml)
< 10 < 25 CIPAC MT 47.2

Table 2: Biological Efficacy Against Phytophthora
infestans (Late Blight) - Illustrative Data

Formulation
Application Rate (g
a.i./ha)

Disease Severity
(%)

Efficacy (%)

L-(R)-valifenalate

WDG
100 5.2 91.3

L-(R)-valifenalate WP 100 7.8 87.0

Untreated Control 0 60.0 0

Mechanism of Action: Inhibition of Cellulose
Synthase
L-(R)-valifenalate acts as a potent and specific inhibitor of cellulose synthase, a crucial

enzyme in the cell wall biosynthesis of oomycetes like Phytophthora and Plasmopara species.

[4] By blocking this enzyme, L-(R)-valifenalate disrupts the formation of the structural integrity
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of the cell wall, leading to cell lysis and death of the pathogen. This targeted mode of action

makes it an effective fungicide for controlling diseases such as late blight and downy mildew.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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